Cas no 118926-48-0 (Octahydropyrrolo[1,2-a]pyrazine hydrochloride)

• Product Name: Octahydropyrrolo[1,2-a]pyrazine hydrochloride
• CAS No: 118926-48-0
• MF: C₇H₁₅ClN₂
• MW: 162.660400629044
• CID: 1036410
• PubChem ID: 71607216
• Update Time: 2025-10-28

Octahydropyrrolo[1,2-a]pyrazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[1,2-a]pyrazine hydrochloride
• 1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine,hydrochloride
• (R)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride
• SB46068
• Octahydropyrrolo[1,2-a]pyrazine--hydrogen chloride (1/1)
• Octahydropyrrolo[1,2-a]pyrazinehydrochloride
• SB45981
• (S)-Octahydropyrrolo[1,2-a]pyrazine hydrochloride
• DB-335423
• DTXSID50856195
• 118926-48-0

• Inchi： 1S/C7H14N2.ClH/c1-2-7-6-8-3-5-9(7)4-1;/h7-8H,1-6H2;1H
• InChI Key： UMFVXZFBUOWRIS-UHFFFAOYSA-N
• SMILES： Cl.N12CCNCC1CCC2

Computed Properties

• Exact Mass: 162.0923762g/mol
• Monoisotopic Mass: 162.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on Octahydropyrrolo[1,2-a]pyrazine hydrochloride

Octahydropyrrolo[1,2-a]pyrazine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 118926-48-0, commonly referred to as Octahydropyrrolo[1,2-a]pyrazine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrazines, which are heterocyclic compounds characterized by their fused pyrrole and pyrazine rings. The Octahydropyrrolo[1,2-a]pyrazine hydrochloride structure is notable for its unique bicyclic framework, which contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of Octahydropyrrolo[1,2-a]pyrazine hydrochloride in drug discovery efforts. Its structural versatility allows for the exploration of various biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics simulations, to elucidate the binding interactions of this compound with key biological targets. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

The synthesis of Octahydropyrrolo[1,2-a]pyrazine hydrochloride involves a multi-step process that typically begins with the preparation of precursor molecules. One common approach is the cyclization of appropriately substituted diamines or diols under controlled conditions. The optimization of reaction conditions has been a focal point for chemists aiming to improve yield and purity. Recent advancements in catalytic methods and green chemistry practices have further enhanced the efficiency of these synthetic routes.

In terms of pharmacokinetics, Octahydropyrrolo[1,2-a]pyrazine hydrochloride exhibits favorable properties that make it an attractive candidate for drug delivery systems. Studies conducted in vitro and in vivo have demonstrated moderate bioavailability and acceptable metabolic stability. These attributes are crucial for ensuring that the compound can reach its intended biological targets effectively without causing significant toxicity or adverse effects.

The biological activity of Octahydropyrrolo[1,2-a]pyrazine hydrochloride has been extensively investigated across multiple model systems. For instance, in cellular assays, it has shown potent inhibitory effects against enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and nitric oxide synthase (iNOS). Additionally, preclinical studies in animal models have revealed its neuroprotective potential in conditions like Alzheimer's disease and Parkinson's disease. These findings suggest that the compound could serve as a basis for developing treatments targeting neurodegenerative disorders.

One of the most promising areas of research involving Octahydropyrrolo[1,2-a]pyrazine hydrochloride is its application in cancer therapy. Recent studies have demonstrated its ability to induce apoptosis in various cancer cell lines while sparing normal cells to a significant extent. This selective cytotoxicity is attributed to its ability to modulate key signaling pathways involved in cell proliferation and survival. Furthermore, the compound has shown synergistic effects when combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy.

In conclusion, Octahydropyrrolo[1,2-a]pyrazine hydrochloride (CAS No. 118926-48-0) represents a compelling molecule with a wealth of opportunities for further exploration and development. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in the realms of medicinal chemistry and pharmacology. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the advancement of modern medicine.